Triethyl[(4-methyloct-1-YN-4-YL)oxy]silane

• CAS No.: 58682-77-2
• Molecular Formula: C15H30OSi
• Molecular Weight: 254.48 g/mol
• IUPAC Name: triethyl(4-methyloct-1-yn-4-yloxy)silane
• InChI: InChI=1S/C15H30OSi/c1-7-12-14-15(6,13-8-2)16-17(9-3,10-4)11-5/h2H,7,9-14H2,1,3-6H3
• InChI Key: ZXZZCIPPFNOCET-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C)(CC#C)O[Si](CC)(CC)CC

Description

Triethyl[(4-methyloct-1-YN-4-YL)oxy]silane is a useful research compound. Its molecular formula is C15H30OSi and its molecular weight is 254.48 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 175.8 g of 4-hydroxy-4-methyl-1-octyne (U.S. Pat. No. 4,233,231 ), 112.1 g of imidazole and 625 ml of dry dimethylformamide (DMF) was stirred under dry nitrogen and 207.9 g of triethylchlorosilane added. The resulting homogenous solution was stirred at 50°-55° for 19 hours, then cooled to 25° C. and partitioned between hexane and water. The hexane layer was washed three times with water, then dried over anhydrous magnesium sulfate (MgSO4), and hexane evaporated in vacuo. The concentrate was distilled to yield 94.7% of the title compound as a colorless liquid, bp 60°-61° C. (0.20 mm Hg).